Cas no 1173419-72-1 ((2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one)

(2E)-1-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one is a synthetic organic compound featuring a conjugated enone scaffold linked to a 6-methylpyridazine-substituted piperazine moiety. This structure confers potential as a versatile intermediate in medicinal chemistry, particularly for targeting kinase-related pathways due to its rigid aromatic and heterocyclic framework. The α,β-unsaturated ketone group enhances reactivity for Michael additions or nucleophilic substitutions, while the piperazine spacer improves solubility and bioavailability. Its well-defined stereochemistry (E-configuration) ensures consistent interactions in molecular design. This compound is of interest in preclinical research for its modularity in structure-activity relationship (SAR) studies, offering a balance of electronic and steric properties for optimizing ligand-receptor binding.
(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one structure
1173419-72-1 structure
Product Name:(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
CAS No:1173419-72-1
MF:C18H20N4O
MW:308.377603530884
CID:6043533
PubChem ID:44118036
Update Time:2025-10-24

(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
    • (E)-1-(4-(6-methylpyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one
    • (2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
    • 1173419-72-1
    • (E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
    • F5600-0118
    • AKOS024515269
    • SR-01000923700-1
    • SR-01000923700
    • VU0648643-1
    • Inchi: 1S/C18H20N4O/c1-15-7-9-17(20-19-15)21-11-13-22(14-12-21)18(23)10-8-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3/b10-8+
    • InChI Key: YQGXVAHPSLVZCF-CSKARUKUSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)N1CCN(C2=CC=C(C)N=N2)CC1

Computed Properties

  • Exact Mass: 308.16371127g/mol
  • Monoisotopic Mass: 308.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.3Ų

(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5600-0118-2μmol
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
2μmol
$57.0 2023-09-09
Life Chemicals
F5600-0118-5μmol
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
5μmol
$63.0 2023-09-09
Life Chemicals
F5600-0118-10μmol
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
10μmol
$69.0 2023-09-09
Life Chemicals
F5600-0118-20μmol
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
20μmol
$79.0 2023-09-09
Life Chemicals
F5600-0118-1mg
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
1mg
$54.0 2023-09-09
Life Chemicals
F5600-0118-2mg
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
2mg
$59.0 2023-09-09
Life Chemicals
F5600-0118-3mg
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
3mg
$63.0 2023-09-09
Life Chemicals
F5600-0118-4mg
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
4mg
$66.0 2023-09-09
Life Chemicals
F5600-0118-5mg
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
5mg
$69.0 2023-09-09
Life Chemicals
F5600-0118-10mg
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
1173419-72-1
10mg
$79.0 2023-09-09

(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Related Literature

Additional information on (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one

Comprehensive Overview of (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one (CAS No. 1173419-72-1)

The compound (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one, identified by its CAS No. 1173419-72-1, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a 6-methylpyridazine moiety and a phenylprop-2-en-1-one group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases like cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one stands out due to its ability to modulate specific enzyme pathways, a feature highly sought after in drug discovery. Its E-configuration (trans double bond) further enhances its stability and binding affinity, making it a valuable scaffold for further derivatization.

The synthesis of CAS No. 1173419-72-1 involves multi-step organic reactions, including condensation and cross-coupling methodologies. Its 6-methylpyridazine segment is particularly noteworthy, as pyridazine derivatives are known for their bioisosteric properties, often mimicking natural ligands in biological systems. This characteristic aligns with current trends in fragment-based drug design, where researchers aim to optimize molecular fragments for enhanced efficacy and reduced side effects.

From a pharmacokinetic perspective, the compound exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. These properties are frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in modern drug development. Additionally, its phenylprop-2-en-1-one (chalcone) moiety is associated with antioxidant and anti-inflammatory activities, further broadening its potential applications.

In the context of computational chemistry, (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one has been modeled extensively to predict its binding modes and interaction energies with target proteins. Such studies are pivotal in virtual screening campaigns, which have become indispensable in accelerating drug discovery pipelines. The compound's molecular weight and lipophilicity also fall within the desirable ranges for blood-brain barrier penetration, a key consideration for central nervous system (CNS) therapeutics.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of CAS No. 1173419-72-1 are being synthesized to fine-tune selectivity and potency. This aligns with the growing interest in polypharmacology, where multi-targeted compounds are designed to address complex diseases. The integration of artificial intelligence (AI) in SAR analysis has further propelled interest in such molecules, as AI-driven platforms can rapidly predict optimal structural modifications.

In summary, (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one represents a versatile and highly studied compound in contemporary medicinal chemistry. Its CAS No. 1173419-72-1 serves as a gateway to exploring innovative therapeutic strategies, particularly in the realms of kinase inhibition and targeted drug delivery. With ongoing research and technological advancements, this molecule is poised to play a pivotal role in the next generation of pharmaceuticals.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd